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Compound of Interest

4-
Compound Name:
Bromomethylbenzenesulfonamide

Cat. No. B1282379

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthetic considerations for 4-Bromomethylbenzenesulfonamide. The information is
intended to support laboratory research and development activities.

Core Chemical Properties and Identifiers

4-Bromomethylbenzenesulfonamide is an organic compound characterized by a
benzenesulfonamide core with a bromomethyl substituent.[1] It is primarily a laboratory-
synthesized compound used as a versatile building block in organic synthesis.[1] Its high
reactivity, attributed to the bromomethyl group, makes it a valuable reagent for introducing new
functional groups through nucleophilic substitution reactions.[1]

Table 1: Chemical and Physical Properties of 4-Bromomethylbenzenesulfonamide
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Property Value Source
4-
IUPAC Name (bromomethyl)benzenesulfona  PubChem][2], Smolecule[1]
mide
CAS Number 40724-47-8 PubChem[2], Smolecule[1]
Molecular Formula C7HsBrNO2S PubChem[2], Smolecule[1]
Molecular Weight 250.12 g/mol PubChem[2], Smolecule[1]
, C1=CC(=CC=C1CBr)S(=0)
Canonical SMILES (=O)N Smolecule[1]

InChl=1S/C7H8BrNO2S/c8-5-
InChl 6-1-3-7(4-2-6)12(9,10)11/h1- PubChem[2], Smolecule[1]
4H,5H2,(H2,9,10,11)

QNJHTLTUBNXLFS-
INChl Key PubChem[2], Smolecule[1]
UHFFFAOYSA-N

Chemical Structure

The structure of 4-Bromomethylbenzenesulfonamide consists of a central benzene ring
substituted at the 1 and 4 positions. A sulfonamide group (-SO2NHz2) is attached at one
position, and a bromomethyl group (-CH2Br) is at the para position. The presence of the
reactive bromomethyl group is key to its utility in synthetic chemistry.[1]

Role in Medicinal Chemistry

While 4-Bromomethylbenzenesulfonamide does not possess direct biological activity itself, it
IS a crucial precursor for synthesizing more complex molecules with therapeutic potential.[1] Its
derivatives have been investigated for a range of applications, most notably in the development
of inhibitors for chemokine receptors, such as CXCR4, which are implicated in cancer
progression and immune responses.[1]
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Logical Flow: From Building Block to Therapeutic Application

4-Bromomethylbenzenesulfonamide
(Building Block)

Utilized in

Organic Synthesis
(e.g., Nucleophilic Substitution)

CXCR4 Inhibitor
(Synthesized Derivative)

Binds to & Blocks

CXCR4 Receptor

Inhibition of Cellular Processes
(e.g., Cancer Metastasis, Immune Cell Migration)
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Proposed Synthesis Workflow

Step 1: Chlorosulfonation

Toluene

Chlorosulfonic Acid

Step 2: Ammonolysis

p-Toluenesulfonyl Chloride

Ammonia

o

p-Toluenesulfonamide

Step 3: Bromination

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN)

4-Bromomethylbenzenesulfonamide
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General Experimental Workflow: Purification & Analysis

Crude Synthesized Product
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Pure Compound

Structural Analysis

v
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Verified Structure & Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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